Cas no 57468-46-9 (dodecahelicene)

• Product Name: dodecahelicene
• CAS No: 57468-46-9
• MF: C₅₀H₂₈
• MW: 628.757332801819
• CID: 1604427
• PubChem ID: 143470
• Update Time: 2025-04-21

dodecahelicene Chemical and Physical Properties

Names and Identifiers

• dodecahelicene
• Dinaphtho(1,2-g:1',2'-g')naphtho(2,1-c:7,8-c')diphenanthrene
• Dinaphtho[1,2-g:1',2'-g']naphtho[2,1-c:7,8-c']diphenanthrene
• DTXSID60206081
• 57468-46-9

• Inchi： 1S/C50H28/c1-3-7-40-29(5-1)9-11-31-13-15-33-17-19-35-21-23-37-25-27-39-28-26-38-24-22-36-20-18-34-16-14-32-12-10-30-6-2-4-8-41(30)43(32)45(34)47(36)49(38)50(39)48(37)46(35)44(33)42(31)40/h1-28H
• InChI Key： WRIBLYWAWHZTKJ-UHFFFAOYSA-N
• SMILES： C12C(C=CC3=CC=C4C=CC5=CC=C6C=CC7C=CC=CC=7C6=C5C4=C13)=CC=C1C=CC3=CC=C4C=CC5C=CC6C=CC=CC=6C=5C4=C3C=21

Computed Properties

• Exact Mass: 628.21924
• Monoisotopic Mass: 628.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 0
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0